Cas no 55083-85-7 (1-(4-Chlorophenyl)piperazin-2-one)

• Product Name: 1-(4-Chlorophenyl)piperazin-2-one
• CAS No: 55083-85-7
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD06658405
• CID: 56697
• PubChem ID: 15400015

1-(4-Chlorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)piperazin-2-one
• 1-(4-chlorophenyl)-2-Piperazinone
• 1-(4-chloro-phenyl)-piperazin-2-one
• 1-(4-Chloro-phenyl)piperazin-2-one
• 1-(4-chlorophenyl)piperazinone
• 1-(4-Chlorphenyl)-2-piperazinon
• 2-Piperazinone,1-(4-chlorophenyl)-
• AGN-PC-00P4KH
• ANW-59956
• CTK5A3003
• Piperazinone, 1-(4-chlorophenyl)-
• SureCN655077
• Piperazinone,1-(4-chlorophenyl)- (9CI)
• A830477
• MFCD06658405
• CS-0170988
• AS-30614
• J-503287
• 55083-85-7
• AM20040699
• AKOS015902228
• FT-0648033
• SCHEMBL655077
• AUMTVFGNDZYDRE-UHFFFAOYSA-N
• DTXSID20572411
• AB25803
• DA-31006

• MDL： MFCD06658405
• Inchi： 1S/C10H11ClN2O/c11-8-1-3-9(4-2-8)13-6-5-12-7-10(13)14/h1-4,12H,5-7H2
• InChI Key： AUMTVFGNDZYDRE-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)N2CCNCC2=O)Cl

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.268
• Boiling Point: 443.73 °C at 760 mmHg
• Flash Point: 443.73 °C at 760 mmHg
• Refractive Index: 1.574
• PSA: 32.34000
• LogP: 1.67000

1-(4-Chlorophenyl)piperazin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Chlorophenyl)piperazin-2-one

1-(4-Chlorophenyl)piperazin-2-one (CAS 55083-85-7): Properties, Applications, and Market Insights

1-(4-Chlorophenyl)piperazin-2-one (CAS 55083-85-7) is a specialized organic compound belonging to the piperazine derivatives family. This white to off-white crystalline powder has gained significant attention in pharmaceutical and chemical research due to its unique structural properties. With a molecular formula of C₁₀H₁₁ClN₂O and molecular weight of 210.66 g/mol, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules.

The growing interest in 1-(4-chlorophenyl)-2-piperazinone stems from its versatile applications in medicinal chemistry. Researchers are particularly focused on its potential as a building block for CNS-active compounds, with recent studies exploring its role in developing novel therapeutic agents. The compound's chlorophenyl group contributes to its lipophilicity, while the piperazinone moiety offers hydrogen bonding capabilities - a combination that makes it valuable for drug design.

From a chemical perspective, 1-(4-Chlorophenyl)piperazin-2-one 55083-85-7 demonstrates moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. Its melting point typically ranges between 145-150°C, and it shows stability under normal storage conditions. These physicochemical properties make it suitable for various synthetic applications, particularly in multi-step organic synthesis.

The pharmaceutical industry has shown increasing demand for 4-chlorophenyl piperazinone derivatives, especially in the development of potential psychotropic agents. Recent patent literature reveals that structural analogs of this compound are being investigated for their interaction with various neurotransmitter systems. However, it's crucial to note that all applications must comply with relevant regulations and ethical guidelines for research compounds.

In synthetic chemistry, 1-(4-Chlorophenyl)piperazin-2-one serves as a versatile scaffold for creating diverse molecular architectures. Its reactive sites allow for various modifications, including N-alkylation, acylation, and condensation reactions. This flexibility has made it valuable in combinatorial chemistry and high-throughput screening approaches for drug discovery programs.

Quality control of CAS 55083-85-7 material typically involves HPLC analysis with purity specifications often exceeding 98%. Analytical characterization commonly includes ¹H NMR, ¹³C NMR, and mass spectrometry to confirm structural integrity. These rigorous quality standards ensure the compound's reliability for research purposes.

The global market for piperazine-based intermediates like 1-(4-Chlorophenyl)piperazin-2-one has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Market analysts note particular demand from contract research organizations and academic institutions focused on neuropharmacology research.

From an environmental and safety perspective, proper handling procedures should be followed when working with 1-(4-Chlorophenyl)-2-piperazinone. While not classified as highly hazardous, standard laboratory precautions including proper ventilation and personal protective equipment are recommended. Material Safety Data Sheets (MSDS) should always be consulted prior to use.

Recent scientific literature highlights novel synthetic routes to 55083-85-7, with emphasis on greener chemistry approaches. These include catalytic methods and solvent-free conditions that reduce environmental impact while maintaining high yields. Such innovations align with the pharmaceutical industry's growing commitment to sustainable practices.

Storage recommendations for 1-(4-Chlorophenyl)piperazin-2-one typically suggest keeping the material in a cool, dry place, protected from light and moisture. Properly sealed containers under inert atmosphere can help maintain stability over extended periods. These storage conditions are particularly important for maintaining the compound's integrity in research settings.

The analytical characterization of 4-chlorophenyl piperazinone derivatives has benefited from advances in spectroscopic techniques. Modern NMR methods, including 2D experiments, provide detailed structural information, while high-resolution mass spectrometry enables precise molecular weight determination. These tools are essential for quality control in research applications.

Looking ahead, the scientific community anticipates continued interest in 1-(4-Chlorophenyl)piperazin-2-one (CAS 55083-85-7) and related structures. Emerging research directions include exploration of its metal complexation properties and potential applications in materials science. However, all such investigations must be conducted within appropriate regulatory frameworks.

For researchers sourcing this compound, it's important to verify supplier credentials and request certificates of analysis. Reputable suppliers should provide comprehensive characterization data and purity information. The compound is typically available in gram to kilogram quantities to accommodate various research needs.

In conclusion, 1-(4-Chlorophenyl)piperazin-2-one represents an important building block in modern organic and medicinal chemistry. Its balanced physicochemical properties and synthetic versatility continue to make it valuable for pharmaceutical research and development. As scientific understanding of piperazine derivatives grows, so too does the potential for innovative applications of this interesting molecular scaffold.